Cas no 3919-74-2 (3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylic acid)

• Product Name: 3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylic acid
• CAS No: 3919-74-2
• MF: C₁₁H₇ClFNO₃
• MW: 255.629585504532
• MDL: MFCD00055659
• CID: 44583
• PubChem ID: 77520
• Update Time: 2025-04-18

3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylic acid
• 3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid
• 3-(2-Chloro-6-fluorophenyl)-5-methyl-4-isoxazolecarboxylicacid
• 3-(2-CHLORO-6-FLUOROPHENYL)-5-METHYLISOXAZOLE-4-CARBOXYLIC A
• Flucloxacillin impurity D
• 3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylicacid
• 3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonitrile-4-carboxylicacid
• 3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylic acid 97%
• 3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylicacid97%
• 3-(2-Chloro-6-fluorophenyl)-5-methyl-4-isoxazolecarboxic Acid
• LABOTEST-BB LT00454096
• RARECHEM AL BO 0550
• AC-10859
• 4-isoxazolecarboxylic acid, 3-(2-chloro-6-fluorophenyl)-5-methyl-
• Fcimic acid
• 3-(2-DIHLORO-6-FLUOROPHENYL)-5-METHYLISOXAZOLE-4-CARBOXYLIC ACID
• SCHEMBL899628
• SY106495
• MS-0533
• MFCD00055659
• W-106452
• FLUCLOXACILLIN MAGNESIUM OCTAHYDRATE IMPURITY D [EP IMPURITY]
• C11H7ClFNO3
• DTXSID60192430
• 3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolecarboxylic acid
• EINECS 223-486-8
• Flucloxacillin Sodium Imp. D (EP); Flucloxacillin Imp. D (EP); 3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylic Acid; Flucloxacillin Sodium Impurity D; Flucloxacillin Impurity D
• AKOS000120331
• 3919-74-2
• NS00081949
• Z104479288
• EN300-20619
• FT-0613538
• 3-(2-Chloro-6-fluorophenyl)5-methylisoxazole-4-carboxylic acid
• A824453
• FLUCLOXACILLIN SODIUM MONOHYDRATE IMPURITY D [EP IMPURITY]
• LA88X8VS7A
• DB-021587

• MDL： MFCD00055659
• Inchi： 1S/C11H7ClFNO3/c1-5-8(11(15)16)10(14-17-5)9-6(12)3-2-4-7(9)13/h2-4H,1H3,(H,15,16)
• InChI Key： REIPZLFZMOQHJT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(C(=O)O)=C(C)ON=1)F
• BRN： 806523

Computed Properties

• Exact Mass: 255.01000
• Monoisotopic Mass: 255.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Density: 1.388
• Melting Point: 202-204 ºC
• Boiling Point: 314.6°C at 760 mmHg
• Flash Point: 144.1°C
• Refractive Index: 1.533
• PSA: 63.33000
• LogP: 3.14070

3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36/37/39-S37/39-S36
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes